Cas no 2138236-26-5 (5-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 5-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 2138236-26-5
• CID: 4640957
• Update Time: 2025-05-20

5-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid

Additional information on 5-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid

5-Bromo-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic Acid: A Comprehensive Overview

The compound5-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid, with the CAS number 2138236-26-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their structural versatility and potential applications in drug design. The presence of a bromine atom at the 5-position and a tert-butoxy group at the 1-position introduces unique electronic and steric properties, making this compound a valuable subject for both academic research and industrial development.

The synthesis of this compound involves a series of carefully designed reactions, including alkylation, oxidation, and carboxylation steps. The tert-butoxy group plays a crucial role in stabilizing the intermediate during these reactions, ensuring high yields and purity. Recent advancements in asymmetric synthesis have further enhanced the ability to control the stereochemistry of such molecules, which is critical for their biological activity.

In terms of applications, this compound has shown promising results in preliminary studies as a potential lead for anti-cancer drug development. The dihydropyridine ring system is known to interact with various cellular targets, including ion channels and enzymes involved in cell proliferation. The bromine substituent at the 5-position enhances the molecule's ability to penetrate cellular membranes, thereby increasing its bioavailability.

Moreover, the tert-butoxy group contributes to the molecule's solubility in organic solvents, making it easier to handle during laboratory procedures. This feature is particularly advantageous in high-throughput screening assays where rapid testing is essential.

Recent research has also explored the use of this compound as a building block for constructing more complex molecular architectures. By incorporating it into larger frameworks, scientists aim to develop novel materials with tailored properties for applications in electronics and optoelectronics.

In conclusion, 5-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid represents a significant advancement in organic synthesis and drug discovery. Its unique structure and functional groups make it a versatile tool for addressing diverse challenges in modern chemistry.